Cas no 136727-11-2 (N-Methyl-1-quinolin-2-ylmethanamine)

N-Methyl-1-quinolin-2-ylmethanamine structure
136727-11-2 structure
Product Name:N-Methyl-1-quinolin-2-ylmethanamine
CAS No:136727-11-2
MF:C11H12N2
MW:172.226382255554
CID:1086408
PubChem ID:15675896
Update Time:2025-09-25

N-Methyl-1-quinolin-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

    • N-Methyl-1-(quinolin-2-yl)methanamine
    • LogP
    • N-methyl-1-quinolin-2-ylmethanamine
    • DB-130476
    • AB53825
    • N-methyl-2-Quinolinemethanamine
    • DTXSID10576706
    • IMBQFFXWWOONSK-UHFFFAOYSA-N
    • EN300-1602186
    • N-Methyl-1-quinolin-2-ylmethanamine, AldrichCPR
    • 136727-11-2
    • SCHEMBL2924050
    • N-Methyl-1-quinolin-2-ylmethanamine x0.04h2co3
    • METHYL(QUINOLIN-2-YLMETHYL)AMINE
    • TS-02351
    • CS-0301602
    • methyl[(quinolin-2-yl)methyl]amine
    • 2-(Methylaminomethyl)quinoline
    • AKOS009034009
    • N-Methyl-1-quinolin-2-ylmethanamine
    • MDL: MFCD09864309
    • Inchi: 1S/C11H12N2/c1-12-8-10-7-6-9-4-2-3-5-11(9)13-10/h2-7,12H,8H2,1H3
    • InChI Key: IMBQFFXWWOONSK-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=CC=2C=CC=1CNC

Computed Properties

  • Exact Mass: 172.10016
  • Monoisotopic Mass: 172.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 24.9Ų

Experimental Properties

  • Density: 1.087
  • Boiling Point: 278.6°C at 760 mmHg
  • Flash Point: 122.3°C
  • Refractive Index: 1.615
  • PSA: 24.92
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

N-Methyl-1-quinolin-2-ylmethanamine Security Information

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